Cas no 22479-46-5 (Benzeneacetic acid,2-carboxy-, ethyl ester)

Benzeneacetic acid,2-carboxy-, ethyl ester structure
22479-46-5 structure
Product Name:Benzeneacetic acid,2-carboxy-, ethyl ester
CAS No:22479-46-5
MF:C11H12O4
MW:208.210583686829
CID:275143
PubChem ID:11367771
Update Time:2025-04-19

Benzeneacetic acid,2-carboxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid,2-carboxy-, ethyl ester
    • 2-(2-ethoxy-2-oxoethyl)benzoic acid
    • Benzeneaceticacid, 2-carboxy-, a-ethyl ester (9CI)
    • o-Toluic acid, a-carboxy-, a-ethyl ester (6CI,7CI,8CI)
    • o-Toluic acid, alpha-carboxy-, alpha-ethyl ester
    • 2-(ethoxycarbonyl-methyl)-benzoic acid
    • alpha-Ethyl 2-carboxybenzeneacetate
    • 22479-46-5
    • SCHEMBL1567252
    • DTXSID50945154
    • Benzeneacetic acid, 2-carboxy-, alpha-ethyl ester
    • Inchi: 1S/C11H12O4/c1-2-15-10(12)7-8-5-3-4-6-9(8)11(13)14/h3-6H,2,7H2,1H3,(H,13,14)
    • InChI Key: OQXSHNPPCWOLOB-UHFFFAOYSA-N
    • SMILES: O(CC)C(CC1C=CC=CC=1C(=O)O)=O

Computed Properties

  • Exact Mass: 208.07355886g/mol
  • Monoisotopic Mass: 208.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 63.6Ų
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